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Compound of Interest

Compound Name: 5-Ethyl-2-methylpyridine

Cat. No.: B142974

Technical Guide to the Physical Properties of 5-
Ethyl-2-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 5-Ethyl-2-
methylpyridine, specifically its boiling point and density. The information is presented for easy
reference and includes generalized experimental protocols for the determination of these
properties.

Core Physical Properties

5-Ethyl-2-methylpyridine, an organic compound with the formula (CzHs)(CHs)CsHsN, is a
colorless to light yellow liquid.[1] It is a significant intermediate in the synthesis of various
compounds, most notably nicotinic acid (Vitamin B3).[2][3] Accurate knowledge of its physical
properties is crucial for its handling, purification, and application in research and industrial
settings.

Data Presentation

The following table summarizes the key physical properties of 5-Ethyl-2-methylpyridine based
on compiled data.
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Physical Property Value Conditions
Boiling Point 178 °C At 760 mmHg
172.00 to 175.00 °C At 760.00 mm Hg

Density 0.9208 g/cm3 At 25 °C
0.919 g/mL At 25 °C

0.91700 to 0.92300 g/mL At 25.00 °C

Experimental Protocols

While specific experimental data for the determination of 5-Ethyl-2-methylpyridine's boiling
point and density are often cited from established literature, this section outlines the general
methodologies employed for such measurements for organic liquids.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. Acommon and effective method for determining the boiling point of an organic liquid
is through distillation.

Methodology: Simple Distillation

o Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distilling flask,
a condenser, a receiving flask, and a thermometer. The thermometer bulb should be
positioned just below the side arm of the distilling flask to accurately measure the
temperature of the vapor that is in equilibrium with the boiling liquid.

o Sample Preparation: The distilling flask is charged with the liquid sample (5-Ethyl-2-
methylpyridine) and a few boiling chips to ensure smooth boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises, surrounds the
thermometer bulb, and then passes into the condenser.

o Data Collection: The temperature is recorded when the vapor temperature stabilizes while
the liquid is distilling at a steady rate. This stable temperature is the boiling point of the liquid.
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The atmospheric pressure should also be recorded, as boiling point is pressure-dependent.

Determination of Density

Density is the mass of a substance per unit volume. For liquids, this is commonly measured
using a pycnometer or by accurately measuring the mass of a known volume.

Methodology: Using a Graduated Cylinder and Balance

e Mass of Empty Container: The mass of a clean, dry graduated cylinder is accurately
measured using an electronic balance.

e Volume Measurement: A specific volume of the liquid (5-Ethyl-2-methylpyridine) is carefully
added to the graduated cylinder. The volume is read from the bottom of the meniscus.

e Mass of Container and Liquid: The combined mass of the graduated cylinder and the liquid is
measured.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
graduated cylinder from the combined mass. The density is then calculated by dividing the
mass of the liquid by its volume. For higher accuracy, this procedure should be repeated
multiple times, and the average density calculated.

Logical Relationship: Synthesis of Nicotinic Acid

5-Ethyl-2-methylpyridine is a crucial precursor in the industrial synthesis of nicotinic acid
(Vitamin B3). The overall process involves the oxidation of 5-Ethyl-2-methylpyridine. This
chemical transformation is a key pathway in the production of this essential nutrient.
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Caption: Synthesis of Nicotinic Acid from 5-Ethyl-2-methylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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